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Introduction

Accurate and rapid differentiation of bacterial species is critical in research, clinical diagnostics,

and drug development. Biochemical tests remain a cornerstone of microbial identification. This

document provides a detailed protocol for the Methyl Red (MR) test, a classic biochemical

assay used to differentiate bacteria based on their glucose fermentation pathways. It is

important to note that the term "Propyl Red" is not standard in microbiological literature; it is

highly probable that the intended assay is the "Methyl Red" test, which is a standard procedure

for bacterial identification, particularly within the Enterobacteriaceae family. This application

note will, therefore, focus on the well-established Methyl Red test protocol.

The Methyl Red (MR) test is designed to identify bacteria that perform mixed-acid fermentation

of glucose.[1][2] In this pathway, bacteria ferment glucose into a variety of stable acidic end

products, including lactic, acetic, and formic acid.[1][3] The accumulation of these acids

significantly lowers the pH of the culture medium to 4.4 or below.[1] The addition of the pH

indicator, methyl red, results in a distinct red color at this acidic pH, indicating a positive test.

Conversely, organisms that produce less stable or neutral end products will not lower the pH to

the same extent, resulting in a yellow or orange color upon addition of the indicator, which

constitutes a negative test.

This test is often performed in conjunction with the Voges-Proskauer (VP) test, as they assess

two different branches of glucose metabolism. Together, they form part of the IMViC (Indole,
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Methyl Red, Voges-Proskauer, and Citrate) series of tests, which are instrumental in

differentiating enteric bacteria.

Principle of the Methyl Red Test
The Methyl Red (MR) test is a biochemical assay that determines the ability of an organism to

produce and maintain stable acid end products from glucose fermentation. All members of the

Enterobacteriaceae family initially ferment glucose to pyruvic acid. Some bacteria, through a

mixed-acid fermentation pathway, further metabolize pyruvic acid into a mixture of stable acids.

This significant production of acid overcomes the phosphate buffer in the growth medium,

leading to a sustained low pH.

The MR test uses a specialized medium, MR-VP broth, which contains glucose as the

fermentable carbohydrate, peptone as a source of nitrogen, and dipotassium phosphate as a

buffer. After incubation, the pH indicator methyl red is added. Methyl red is red at a pH of 4.4 or

below and yellow at a pH above 6.2. An intermediate orange color may be observed between

these pH values. A positive MR test, indicated by a red color, signifies the presence of sufficient

stable acids to maintain a pH of 4.4 or lower. A negative result, indicated by a yellow color,

suggests that the organism does not produce stable acids through mixed-acid fermentation.

Experimental Protocol
This protocol outlines the necessary steps for performing the Methyl Red test for bacterial

identification.

Materials:

MR-VP Broth:

Buffered peptone: 7.0 g/L

Dextrose (Glucose): 5.0 g/L

Dipotassium phosphate: 5.0 g/L

Final pH: 6.9 ± 0.2

Methyl Red Reagent:
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Methyl Red: 0.1 g

Ethanol (95%): 300 mL

Distilled water: 200 mL

Sterile test tubes

Inoculating loop or needle

Bacterial culture (18-24 hour pure culture)

Incubator (35-37°C)

Positive control: Escherichia coli

Negative control: Enterobacter aerogenes

Procedure:

Media Preparation: Prepare MR-VP broth according to the manufacturer's instructions.

Dispense 5 mL aliquots into test tubes and sterilize by autoclaving.

Inoculation: Aseptically inoculate the MR-VP broth with a pure culture of the test organism.

An inoculating loop or needle can be used.

Incubation: Incubate the inoculated tubes at 35-37°C for a minimum of 48 hours. Some

protocols recommend incubation for up to 5 days for certain organisms.

Aliquot Preparation: After incubation, aseptically transfer approximately 1 mL of the broth to a

clean, sterile test tube. The remaining broth can be used for the Voges-Proskauer (VP) test if

desired.

Addition of Indicator: Add 2-3 drops of the Methyl Red reagent to the 1 mL aliquot.

Observation: Observe for an immediate color change on the surface of the medium.

Interpretation of Results:
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Positive Result: A distinct and stable bright red color develops immediately upon the addition

of the methyl red reagent. This indicates that the organism has produced a large amount of

stable acid from glucose fermentation, lowering the pH to 4.4 or below.

Negative Result: The broth remains yellow, which is the original color of the reagent in a

neutral or alkaline medium. This signifies that the organism does not produce stable acids

via the mixed-acid pathway.

Weakly Positive/Equivocal Result: An orange or red-orange color may develop. In such

cases, it is recommended to re-incubate the remaining broth for an additional 24-48 hours

and repeat the test.

Data Presentation
The following table summarizes the expected Methyl Red test results for several common

bacterial species.

Bacterial Species Gram Stain Expected MR Test Result

Escherichia coli Gram-neg Positive (Red)

Klebsiella pneumoniae Gram-neg Negative (Yellow)

Enterobacter aerogenes Gram-neg Negative (Yellow)

Proteus vulgaris Gram-neg Positive (Red)

Salmonella enterica Gram-neg Positive (Red)

Shigella sonnei Gram-neg Positive (Red)

Yersinia enterocolitica Gram-neg Positive (Red)

Serratia marcescens Gram-neg Negative (Yellow)

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the key steps in the Methyl Red testing protocol.
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Caption: Workflow for the Methyl Red test.
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Signaling Pathway Diagram

The following diagram illustrates the biochemical pathway leading to a positive Methyl Red test

result.
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Caption: Mixed-acid fermentation pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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